3-(4-ethylphenyl)-6-oxo-8-(3,4,5-trimethoxyphenyl)-3,4,7,8-tetrahydro-2H,6H-pyrido[2,1-b][1,3,5]thiadiazine-9-carbonitrile

• Molecular Formula: C25H27N3O4S
• Molecular Weight: 465.6 g/mol
• IUPAC Name: 3-(4-ethylphenyl)-6-oxo-8-(3,4,5-trimethoxyphenyl)-2,4,7,8-tetrahydropyrido[2,1-b][1,3,5]thiadiazine-9-carbonitrile
• InChI: InChI=1S/C25H27N3O4S/c1-5-16-6-8-18(9-7-16)27-14-28-23(29)12-19(20(13-26)25(28)33-15-27)17-10-21(30-2)24(32-4)22(11-17)31-3/h6-11,19H,5,12,14-15H2,1-4H3
• InChI Key: UARUXYSGNKJRTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CN3C(=O)CC(C(=C3SC2)C#N)C4=CC(=C(C(=C4)OC)OC)OC

Description

This compound features a complex structure, combining a pyrido-thiadiazine core with an ethylphenyl group and trimethoxyphenyl substituents. Let’s break it down:

Core Structure: The central core is a , which consists of a six-membered ring containing nitrogen and sulfur atoms.

Preparation Methods

Synthetic Routes::

Method 1: One synthetic route involves the reaction of 4-ethylbenzonitrile with 3,4,5-trimethoxyaniline, followed by cyclization to form the pyrido-thiadiazine ring .

Method 2: Another approach is the condensation of 4-ethylbenzonitrile with 3,4,5-trimethoxybenzaldehyde, followed by cyclization .

Industrial Production::

• Industrial-scale production methods may involve modifications of these synthetic routes, optimization, and purification steps.

Chemical Reactions Analysis

Reactivity: This compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions yield derivatives with modified substituents or functional groups.

Scientific Research Applications

Chemistry: Used as a scaffold for designing novel compounds due to its diverse reactivity.

Biology: Investigated for potential anti-cancer, anti-fungal, and anti-bacterial properties .

Medicine: Explored for anti-inflammatory, anti-Alzheimer, and anti-depressant effects .

Industry: May serve as a starting point for drug development.

Mechanism of Action

Targets: Interacts with proteins such as tubulin, heat shock protein 90 (Hsp90), and activin receptor-like kinase-2 (ALK2) .

Pathways: Modulates cellular processes related to cancer, inflammation, and infection.

Comparison with Similar Compounds

Uniqueness: The combination of pyrido-thiadiazine, ethylphenyl, and TMP groups sets it apart.

Similar Compounds: Other TMP-bearing molecules, such as colchicine and combretastatin analogs .